4-Methyl-3-nitroaniline

• CAS: 119-32-4
• Synonyms: 3-Nitro-4-methylaniline; 1-Amino-3-nitro-4-methylbenzene; 5-Nitro-4-toluidine; 4-Amino-2-nitrotoluene; 2-Nitro-4-aminotoluene; 4-Methyl-3-nitroaniline; NSC 7731
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• SMILES: CC1=C(C=C(C=C1)N)[N+](=O)[O-]
• InChI: InChI=1S/C7H8N2O2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,8H2,1H3
• InChIKey: GDIIPKWHAQGCJF-UHFFFAOYSA-N
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992)

Ensure optimal yield and purity in your downstream synthesis with the correct regioisomer of 4-Methyl-3-nitroaniline (CAS 119-32-4). Substituting other isomers (e.g., 4-methyl-2-nitroaniline) alters reaction kinetics and forms unintended byproducts, compromising your API or dye quality. This meta-nitro/para-methyl intermediate is structurally validated for synthesizing the antiemetic Cyclizine and high-performance azo dyes. Source the precise molecule from reliable global suppliers; bulk quantities available.

4-Methyl-3-nitroaniline (CAS 119-32-4): Physicochemical Baseline for Informed Procurement

4-Methyl-3-nitroaniline (CAS 119-32-4), also known as 3-nitro-p-toluidine, is a substituted aromatic amine with the molecular formula C₇H₈N₂O₂ and a molecular weight of 152.15 g/mol. This compound is characterized by a nitro group (-NO₂) at the meta position and a methyl group (-CH₃) at the para position relative to the primary amino group (-NH₂) [1]. Physically, it appears as an orange to ochre crystalline powder with a melting point of 74–77 °C, a density of 1.312 g/cm³, and water solubility of less than 1 g/L at ambient temperature [1]. It serves as a versatile intermediate in the synthesis of azo dyes and certain pharmaceuticals, most notably the antiemetic drug Cyclizine .

• [1] ChemicalBook. 4-Methyl-3-nitroaniline (CAS 119-32-4). Chemical and Physical Properties. (accessed April 2026). View Source

4-Methyl-3-nitroaniline (CAS 119-32-4): Why In-Class Nitroanilines Cannot Be Simply Interchanged

While several methyl-nitroaniline isomers share the same molecular formula and basic functional groups, their specific substitution patterns govern critical physicochemical and reactive properties that preclude generic substitution in established synthetic routes. The meta-nitro/para-methyl arrangement of 4-methyl-3-nitroaniline confers a distinct melting point (74–77 °C) that differs significantly from its regioisomers, such as 3-nitroaniline (111–114 °C) and 4-methyl-2-nitroaniline (115–116 °C) . More importantly, the specific orientation of the nitro and methyl substituents dictates the regioselectivity and outcome of electrophilic aromatic substitution and diazotization reactions [1]. Substituting a different isomer can alter reaction kinetics, lead to the formation of unintended regioisomeric products, or compromise the purity profile of downstream intermediates, ultimately impacting manufacturing efficiency and final product quality in dye and pharmaceutical synthesis [2].

• [1] Chemistry Online. Microscale - Preparation of 4-methyl-3- and 4-methyl-2-nitroacetanilide from 4-methylaniline. 2024. View Source
• [2] Chegg Study. Rationalize the observed regiochemistry by writing a mechanism for the direct nitration of p-toluidine forming 4-methyl-3-nitroaniline. 2016. View Source

4-Methyl-3-nitroaniline (CAS 119-32-4): Quantified Differentiation Against Closest Analogs

Melting Point Comparison Against Common Regioisomers

The melting point of 4-methyl-3-nitroaniline (74–77 °C) is significantly lower than that of its unsubstituted analog 3-nitroaniline (111–114 °C) and its ortho-nitro isomer 4-methyl-2-nitroaniline (115–116 °C) [1]. This difference reflects the distinct intermolecular forces arising from the specific substitution pattern and has practical implications for purification and handling.

Evidence Dimension	Melting Point
Target Compound Data	74–77 °C (lit.)
Comparator Or Baseline	3-nitroaniline: 111–114 °C (lit.)
Quantified Difference	≈ 34–37 °C lower than 3-nitroaniline
Conditions	Standard laboratory conditions; literature values

Why This Matters

This property facilitates lower-temperature processing and crystallization, reducing energy costs and improving ease of handling during purification and formulation relative to higher-melting analogs.

• [1] ChemicalBook. 4-Methyl-3-nitroaniline (CAS 119-32-4). (accessed April 2026). View Source

Basicity (pKa) Comparison with Structural Analogs

The acid-base equilibrium of 4-methyl-3-nitroaniline in n-butanol reveals a pKn-BuOHBH value of 3.47, compared to 2.84 for m-nitroaniline and 2.79 for 2-methyl-5-nitroaniline under identical conditions [1]. This indicates that 4-methyl-3-nitroaniline is a weaker base in this medium than these structurally related compounds.

Evidence Dimension	Basicity (pKn-BuOHBH)
Target Compound Data	3.47
Comparator Or Baseline	m-Nitroaniline: 2.84
Quantified Difference	0.63 units higher (weaker base)
Conditions	In n-butanol solvent

Why This Matters

Differences in basicity affect protonation states and reactivity in acid-catalyzed processes, such as diazotization, potentially leading to different reaction rates and yields. Selecting the correct isomer ensures predictable and optimized synthetic outcomes.

• [1] CiNii Research. Acid-base equilibria of aniline derivatives in n-butanol. (accessed April 2026). View Source

Water Solubility Comparison with Unsubstituted Analog

4-Methyl-3-nitroaniline exhibits water solubility of <1 g/L, whereas 3-nitroaniline has a reported solubility of approximately 1.25 g/L in water [1][2]. The methyl substitution reduces aqueous solubility relative to the unsubstituted nitroaniline.

Evidence Dimension	Water Solubility
Target Compound Data	<1 g/L
Comparator Or Baseline	3-Nitroaniline: 1.25 g/L
Quantified Difference	>20% lower solubility
Conditions	Ambient temperature in water

Why This Matters

Lower water solubility influences the compound's behavior in aqueous reaction media and its environmental fate, which is a critical consideration for waste treatment and process design in industrial settings.

• [1] ChemicalBook. 4-Methyl-3-nitroaniline (CAS 119-32-4). (accessed April 2026). View Source
• [2] ChemExper. 3-Nitroaniline Solubility Data. (accessed April 2026). View Source

Regioselective Synthetic Access via Direct Nitration

The direct nitration of p-toluidine yields exclusively the 4-methyl-3-nitroaniline isomer due to the strong directing effects of the amino and methyl substituents [1]. This is in contrast to the nitration of unprotected aniline, which typically yields a mixture of ortho- and para-substituted products requiring costly separation [2].

Evidence Dimension	Regioselectivity of Nitration
Target Compound Data	Single isomer (meta to -NH₂) formed directly
Comparator Or Baseline	Aniline nitration: ortho/para mixture
Quantified Difference	Exclusive vs. mixed isomeric outcome
Conditions	Electrophilic aromatic substitution on p-toluidine

Why This Matters

This high regioselectivity simplifies the synthetic route, reduces purification burden, and minimizes waste compared to routes that require protection/deprotection steps or yield complex mixtures, thereby lowering the cost of goods for this specific intermediate.

• [1] Chegg Study. Mechanism for the direct nitration of p-toluidine forming 4-methyl-3-nitroaniline. 2016. View Source
• [2] Chemistry Online. Microscale - Preparation of 4-methyl-3- and 4-methyl-2-nitroacetanilide. 2024. View Source

4-Methyl-3-nitroaniline (CAS 119-32-4): Evidence-Backed Application Scenarios

Synthesis of Cyclizine API (Pharmaceutical Intermediate)

4-Methyl-3-nitroaniline serves as a critical building block in the synthesis of Cyclizine, an antiemetic drug . The compound's specific substitution pattern is essential for constructing the diphenylmethylpiperazine core of Cyclizine. The documented use of this specific isomer in a commercial API synthesis underscores its validated utility and the necessity for this precise compound in pharmaceutical manufacturing, where even minor structural variations can lead to different pharmacological or toxicological profiles .

Precursor for Azo Dyes and Pigments via Diazotization

The primary aromatic amine functionality of 4-methyl-3-nitroaniline is exploited in diazotization reactions to form diazonium salts, which are then coupled with various aromatic compounds to produce azo dyes . The unique electronic influence of the methyl and nitro substituents on the aromatic ring dictates the color properties (hue, intensity) and fastness of the resulting dyes. Using an alternative isomer would yield a different diazonium salt, leading to a dye with potentially undesirable or suboptimal color characteristics, making this specific isomer indispensable for certain dye formulations .

Model Compound for Studying Regioselective Electrophilic Substitution

Due to its well-defined and predictable regiochemistry, 4-methyl-3-nitroaniline is an ideal model substrate in academic and industrial research for investigating the mechanisms and optimizing conditions for electrophilic aromatic substitution, particularly nitration and halogenation [1]. Its behavior serves as a benchmark for understanding the interplay of multiple directing groups, providing a predictable system for developing new synthetic methodologies and for teaching fundamental organic chemistry principles [1].

• [1] Chegg Study. Rationalize the observed regiochemistry by writing a mechanism for the direct nitration of p-toluidine forming 4-methyl-3-nitroaniline. 2016. View Source